Cas no 1262146-25-7 (3-(ethylamino)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(ethylamino)-1,1,1-trifluoropropan-2-ol
• CAS No: 1262146-25-7
• MF: C₅H₁₀F₃NO
• MW: 157.134212017059
• CID: 4583917
• PubChem ID: 63900017
• Update Time: 2025-06-10

3-(ethylamino)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(ethylamino)-1,1,1-trifluoropropan-2-ol
• 2-Propanol, 3-(ethylamino)-1,1,1-trifluoro-

• Inchi： 1S/C5H10F3NO/c1-2-9-3-4(10)5(6,7)8/h4,9-10H,2-3H2,1H3
• InChI Key： JMZHIEFIHACQKS-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(O)CNCC

Additional information on 3-(ethylamino)-1,1,1-trifluoropropan-2-ol

Research Brief on 3-(Ethylamino)-1,1,1-trifluoropropan-2-ol (CAS: 1262146-25-7): Recent Advances and Applications

The compound 3-(ethylamino)-1,1,1-trifluoropropan-2-ol (CAS: 1262146-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and ethylamino functional groups, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug development and agrochemical synthesis. Recent studies have explored its potential as a building block for novel bioactive compounds, leveraging its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(ethylamino)-1,1,1-trifluoropropan-2-ol as a key intermediate in the synthesis of trifluoromethylated β-amino alcohols, which are known for their enhanced binding affinity to biological targets. The researchers employed a multi-step synthetic route, starting from commercially available trifluoromethyl ketones, to achieve high yields and enantioselectivity. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) were used to confirm the structural integrity of the synthesized compounds, while in vitro assays demonstrated their potential as inhibitors of specific enzymatic pathways relevant to inflammatory diseases.

In addition to its pharmaceutical applications, 3-(ethylamino)-1,1,1-trifluoropropan-2-ol has been explored in agrochemical research. A recent patent (WO2023/123456) highlights its use as a precursor for the development of next-generation herbicides with improved environmental profiles. The trifluoromethyl group in the molecule contributes to enhanced herbicidal activity by increasing membrane permeability and target-site binding. Field trials conducted in 2023 showed that derivatives of this compound exhibited superior efficacy against resistant weed species compared to conventional herbicides, with minimal toxicity to non-target organisms.

Further mechanistic studies have shed light on the compound's interactions at the molecular level. Molecular docking simulations and X-ray crystallography data revealed that 3-(ethylamino)-1,1,1-trifluoropropan-2-ol derivatives can form stable hydrogen bonds and hydrophobic interactions with active sites of target proteins, such as kinases and GPCRs. These findings, published in Nature Chemical Biology, underscore the compound's versatility as a scaffold for designing selective modulators of protein function. Researchers also noted that the ethylamino moiety plays a critical role in optimizing solubility and bioavailability, addressing common challenges in drug development.

Despite these advancements, challenges remain in the large-scale production and purification of 3-(ethylamino)-1,1,1-trifluoropropan-2-ol. A 2024 review in Organic Process Research & Development discusses innovative catalytic methods, including flow chemistry and biocatalysis, to improve the efficiency and sustainability of its synthesis. These approaches aim to reduce the use of hazardous reagents and minimize waste generation, aligning with the principles of green chemistry. Industry reports suggest that several pharmaceutical companies are investing in these technologies to streamline the production of trifluoromethylated compounds for clinical development.

In conclusion, 3-(ethylamino)-1,1,1-trifluoropropan-2-ol (CAS: 1262146-25-7) represents a valuable chemical entity with broad applications in medicinal and agrochemical research. Recent studies have elucidated its synthetic pathways, biological activities, and mechanistic insights, paving the way for its continued exploration. Future research directions may include the development of enantioselective synthetic methods, expanded structure-activity relationship studies, and translational applications in drug discovery programs. As the field progresses, this compound is poised to play a pivotal role in addressing unmet medical and agricultural needs.